1-(2,4-dichlorophenyl)-N-(pyridin-3-yl)methanesulfonamide

• IUPAC Name: 1-(2,4-dichlorophenyl)-N-pyridin-3-ylmethanesulfonamide
• InChI: InChI=1S/C12H10Cl2N2O2S/c13-10-4-3-9(12(14)6-10)8-19(17,18)16-11-2-1-5-15-7-11/h1-7,16H,8H2
• InChI Key: LKBZYIKPWAKZMO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)NS(=O)(=O)CC2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C12H10Cl2N2O2S
• Molecular Weight: 317.2 g/mol

Description

1-(2,4-dichlorophenyl)-N-(pyridin-3-yl)methanesulfonamide is an organic compound that features a dichlorophenyl group and a pyridinyl group connected via a methanesulfonamide linkage

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(2,4-dichlorophenyl)-N-(pyridin-3-yl)methanesulfonamide typically involves the reaction of 2,4-dichlorophenylamine with pyridine-3-sulfonyl chloride under basic conditions. The reaction is usually carried out in an organic solvent such as dichloromethane or tetrahydrofuran, with a base like triethylamine or sodium hydroxide to neutralize the hydrochloric acid formed during the reaction.

Industrial Production Methods

On an industrial scale, the production of this compound may involve continuous flow processes to ensure high yield and purity. The use of automated reactors and precise control of reaction parameters such as temperature, pressure, and reactant concentrations can optimize the synthesis process.

Chemical Reactions Analysis

Types of Reactions

1-(2,4-dichlorophenyl)-N-(pyridin-3-yl)methanesulfonamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction can be achieved using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in nucleophilic substitution reactions, especially at the chlorinated positions of the phenyl ring.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium methoxide in methanol for nucleophilic aromatic substitution.

Major Products Formed

Oxidation: Formation of sulfone derivatives.

Reduction: Formation of amine derivatives.

Substitution: Formation of substituted phenyl derivatives.

Scientific Research Applications

1-(2,4-dichlorophenyl)-N-(pyridin-3-yl)methanesulfonamide has several scientific research applications:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its potential therapeutic effects, including anti-inflammatory and anticancer properties.

Industry: Utilized in the development of agrochemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of 1-(2,4-dichlorophenyl)-N-(pyridin-3-yl)methanesulfonamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit enzyme activity by binding to the active site or modulate receptor function by interacting with binding sites. The exact pathways and targets depend on the specific application and biological context.

Comparison with Similar Compounds

Similar Compounds

• 1-(2,4-dichlorophenyl)-N-(pyridin-2-yl)methanesulfonamide
• 1-(2,4-dichlorophenyl)-N-(pyridin-4-yl)methanesulfonamide
• 1-(2,4-dichlorophenyl)-N-(quinolin-3-yl)methanesulfonamide

Uniqueness

1-(2,4-dichlorophenyl)-N-(pyridin-3-yl)methanesulfonamide is unique due to the specific positioning of the pyridinyl group at the 3-position, which can influence its binding affinity and selectivity towards certain biological targets. This positional isomerism can result in different pharmacological profiles and applications compared to its analogs.